Cas no 1824055-11-9 (Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl-)

• Product Name: Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl-
• CAS No: 1824055-11-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• MDL: MFCD27953049
• CID: 5152768
• Update Time: 2026-03-03

Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl-
• α-Cyclopropyl-4-(ethylthio)-α-methylbenzenemethanol

• MDL： MFCD27953049
• Inchi： 1S/C13H18OS/c1-3-15-12-8-6-11(7-9-12)13(2,14)10-4-5-10/h6-10,14H,3-5H2,1-2H3
• InChI Key： VWJIWYIGDZHCGX-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC=C(SCC)C=C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 350.6±25.0 °C(Predicted)
• pka: 14.35±0.29(Predicted)

Additional information on Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl-

Exploring Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl- (CAS No. 1824055-11-9): Properties, Applications, and Innovations

In the realm of specialty chemicals, Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl- (CAS No. 1824055-11-9) has garnered significant attention for its unique structural features and versatile applications. This compound, characterized by its cyclopropyl and ethylthio functional groups, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular framework, combining aromatic and aliphatic components, offers a balance of stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for high-performance chemical intermediates has propelled research into compounds like Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl-. Researchers are particularly intrigued by its potential role in designing bioactive molecules, where the ethylthio moiety can enhance binding affinity or modulate pharmacokinetic properties. Recent studies highlight its utility in catalyzed cross-coupling reactions, a hot topic in green chemistry due to the push for sustainable synthesis methods.

One of the most searched questions in the context of CAS No. 1824055-11-9 revolves around its synthetic pathways. The compound is typically synthesized via Grignard reactions or nucleophilic substitutions, with the cyclopropyl group introduced through cyclopropanation techniques. Innovations in flow chemistry have further optimized its production, addressing scalability challenges—a key concern for industrial applications. This aligns with the broader trend of process intensification in chemical manufacturing.

From an application standpoint, Benzenemethanol derivatives are increasingly explored in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors), a focal point in neurodegenerative and metabolic disease research. The compound’s α-methyl substitution is noted for its ability to improve metabolic stability, a recurring theme in medicinal chemistry optimization discussions. Additionally, its ethylthio group has shown promise in crop protection formulations, resonating with the agrochemical industry’s emphasis on eco-friendly pest control.

In material science, the aromatic-aliphatic hybrid structure of CAS No. 1824055-11-9 has been leveraged to develop advanced polymers with tailored thermal and mechanical properties. This aligns with the surge in searches for high-temperature-resistant materials for electronics and aerospace. Furthermore, its potential as a ligand in metal-organic frameworks (MOFs) is under investigation, tapping into the buzz around porous materials for gas storage.

Regulatory and safety profiles of Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl- are frequently queried. While it is not classified as hazardous under major chemical inventories, proper handling protocols—such as glovebox use for air-sensitive steps—are recommended. This reflects the broader industry shift toward responsible chemical management, a trending topic in ESG (Environmental, Social, and Governance) compliance.

Looking ahead, the integration of machine learning in retrosynthesis planning could unlock novel routes to CAS No. 1824055-11-9, addressing the community’s interest in AI-driven chemical design. As sustainability gains traction, bio-catalytic approaches to synthesize its cyclopropyl core may emerge, echoing the popularity of enzyme engineering in recent literature.

In summary, Benzenemethanol, α-cyclopropyl-4-(ethylthio)-α-methyl- exemplifies the intersection of structural ingenuity and application diversity. Its relevance to pharmaceuticals, agrochemicals, and materials ensures continued exploration, while advancements in synthetic methodologies and green chemistry will shape its future trajectory. For researchers and industry professionals, this compound remains a compelling case study in molecular design and functional innovation.